Cas no 1270542-92-1 (METHYL 3-(1-AMINO-3-HYDROXYPROPYL)BENZOATE)

• Product Name: METHYL 3-(1-AMINO-3-HYDROXYPROPYL)BENZOATE
• CAS No: 1270542-92-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5582605
• PubChem ID: 156022585
• Update Time: 2025-06-07

METHYL 3-(1-AMINO-3-HYDROXYPROPYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(1-AMINO-3-HYDROXYPROPYL)BENZOATE
• Benzoic acid, 3-(1-amino-3-hydroxypropyl)-, methyl ester
• 1270542-92-1
• EN300-1868683

• Inchi： 1S/C11H15NO3/c1-15-11(14)9-4-2-3-8(7-9)10(12)5-6-13/h2-4,7,10,13H,5-6,12H2,1H3
• InChI Key： NHFUGOWPGOBHQS-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 366.1±32.0 °C(Predicted)
• pka: 14.86±0.10(Predicted)

Additional information on METHYL 3-(1-AMINO-3-HYDROXYPROPYL)BENZOATE

Introduction to Methyl 3-(1-Amino-3-Hydroxypropyl)benzoate (CAS No. 1270542-92-1)

Methyl 3-(1-amino-3-hydroxypropyl)benzoate, with the CAS number 1270542-92-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structure of Methyl 3-(1-amino-3-hydroxypropyl)benzoate incorporates both amino and hydroxypropyl functional groups, which contribute to its unique chemical properties and reactivity. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs targeting various diseases.

In recent years, there has been a growing interest in benzoate derivatives due to their reported pharmacological effects. Studies have suggested that compounds containing the benzoate moiety may exhibit anti-inflammatory, analgesic, and even anticancer properties. The presence of the amino group in Methyl 3-(1-amino-3-hydroxypropyl)benzoate further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of Methyl 3-(1-amino-3-hydroxypropyl)benzoate is its role in the synthesis of bioactive molecules. Researchers have utilized this compound as a building block to create new derivatives with enhanced therapeutic profiles. For instance, modifications to the hydroxypropyl group have been explored to improve solubility and bioavailability, making it an attractive candidate for drug development.

The< strong>Methyl 3-(1-amino-3-hydroxypropyl)benzoate CAS No. 1270542-92-1 has also been investigated for its potential in addressing neurological disorders. Preliminary studies indicate that benzoate derivatives may modulate neurotransmitter systems, offering a promising approach for treating conditions such as Alzheimer's disease and Parkinson's disease. The amino and hydroxypropyl groups are particularly crucial in these interactions, providing multiple sites for binding and functionalization.

Furthermore, the< strong>Methyl 3-(1-amino-3-hydroxypropyl)benzoate CAS No. 1270542-92-1 has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, benzoate derivatives like this one may help mitigate symptoms and slow disease progression. The unique structural features of this compound make it a versatile tool for exploring new therapeutic strategies.

The synthesis of Methyl 3-(1-amino-3-hydroxypropyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and enzymatic modifications, have been employed to introduce the necessary functional groups while maintaining structural integrity. These methods highlight the compound's complexity and the expertise required to produce it on an industrial scale.

In conclusion, Methyl 3-(1-amino-3-hydroxypropyl)benzoate (CAS No. 1270542-92-1) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its role as a synthetic intermediate, make it a valuable asset in drug development. As research continues to uncover new biological activities and therapeutic uses, this compound is likely to play an increasingly important role in addressing various health challenges.